Cas no 50309-39-2 ( )

• Product Name: &nbsp
• CAS No: 50309-39-2
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• CID: 933525
• PubChem ID: 135502398
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-imidazol-5-yl)ethanamine,hydrochloride
• NSC258829
• NSC-258829
• NSC378279
• NSC-378279
• 2-(4-Nitro-1H-imidazol-5-yl)ethan-1-amine--hydrogen chloride (1/1)
• 50309-39-2
• DTXSID30496290
•  

• Inchi： 1S/C5H8N4O2.ClH/c6-2-1-4-5(9(10)11)8-3-7-4;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key： PXPFOTKEEDYQDH-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=C(CCN)N=CN1)=O

Computed Properties

• Exact Mass: 156.06484
• Monoisotopic Mass: 192.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 97.84
• LogP: 1.84460